3-((Pyridin-2-ylmethyl)thio)-6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-(pyridin-2-ylmethylsulfanyl)-6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C15H11N5S2/c1-2-8-16-11(4-1)10-22-15-18-17-14-7-6-12(19-20(14)15)13-5-3-9-21-13/h1-9H,10H2
• InChI Key: JEDSTMGGDREESD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CSC2=NN=C3N2N=C(C=C3)C4=CC=CS4
• Molecular Formula: C15H11N5S2
• Molecular Weight: 325.4 g/mol

Description

The compound contains several interesting functional groups: a pyridine ring, a thiophen ring, and a triazolo[4,3-b]pyridazine ring. These groups are common in many pharmaceuticals and materials due to their unique chemical properties.

Molecular Structure Analysis

The compound likely has a planar structure due to the aromatic rings. The sulfur atoms in the thio groups could potentially participate in interesting interactions, such as pi stacking or hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would likely be dominated by the aromatic rings. For example, the pyridine ring could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the aromatic rings and the sulfur atoms. For example, the compound might have a relatively high boiling point due to pi stacking interactions.

Scientific Research Applications

Antidiabetic Activity

Triazolo[4,3-a]pyrazine derivatives have been noted for their antidiabetic properties. .

Anti-platelet Aggregation

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Antifungal and Antibacterial Properties

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Anti-malarial and Anti-tubercular Effects

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Anticonvulsant Properties

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Kinase Inhibition and Antiproliferative Activities

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Future Directions

Compounds with similar structures are often studied for their potential uses in pharmaceuticals and materials science. Therefore, future research could potentially explore these applications for this compound.